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Introduction
Stable isotope tracing is a powerful technique to elucidate the activity of metabolic pathways in

living cells. While [U-13C]-glucose is a common tracer for central carbon metabolism, the use

of more specific labeled substrates can provide nuanced insights into the interconnectivity of

pathways such as glycolysis and the Pentose Phosphate Pathway (PPP). D-Erythrose is a

four-carbon sugar that, as D-Erythrose-4-phosphate, is a key intermediate in the non-oxidative

branch of the PPP. This document provides a detailed protocol for using D-Erythrose-1-13C to

trace carbon flux from the PPP into the glycolytic pathway.

D-Erythrose-1-13C enters the cell and is phosphorylated to D-Erythrose-4-phosphate-1-13C

(E4P). Within the non-oxidative PPP, the enzyme transketolase catalyzes the transfer of a two-

carbon unit from a donor ketose (e.g., xylulose-5-phosphate) to E4P. This reaction yields the

glycolytic intermediates fructose-6-phosphate (F6P) and glyceraldehyde-3-phosphate (GAP).

By tracking the incorporation of the 13C label from D-Erythrose-1-13C into these and

subsequent glycolytic metabolites, researchers can probe the activity of the non-oxidative PPP

and its contribution to glycolytic flux.
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The central reaction enabling the tracing of glycolysis with D-Erythrose-1-13C is catalyzed by

transketolase. The 13C label at the first carbon of erythrose is predicted to be incorporated into

the third carbon of fructose-6-phosphate. This F6P-3-13C then proceeds through the

downstream reactions of glycolysis.
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1. Seed cells and allow to attach overnight

2. Replace with glucose-free medium containing D-Erythrose-1-13C

3. Incubate for a defined time course (e.g., 0, 1, 4, 8, 24 hours)

4. Quench metabolism by washing with ice-cold PBS

5. Extract metabolites with cold 80% methanol

6. Scrape and collect cell lysate

7. Centrifuge to pellet debris

8. Collect supernatant containing metabolites

9. Analyze by LC-MS/MS

10. Determine isotopologue distribution
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To cite this document: BenchChem. [Application Notes and Protocol for Tracing Glycolysis
with D-Erythrose-1-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118254#protocol-for-tracing-glycolysis-with-d-
erythrose-1-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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